Cas no 79-88-9 (Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-)

• Product Name: Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-
• CAS No: 79-88-9
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• CID: 570956
• PubChem ID: 66236
• Update Time: 2025-04-19

Benzenesulfonamide,2-methyl-5-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,2-methyl-5-nitro-N-phenyl-
• 2-methyl-5-nitro-N-phenylbenzenesulfonamide
• 4-nitro-N-phenyltoluene-2-sulphonamide
• 4-NITROTOLUENESULFANILIDE
• 4-NITRO-N-PHENYLTOLUENE-2-SULFONAMIDE
• 4-nitro-toluene-2-sulfonic acid anilide
• 4-Nitro-toluol-2-sulfonsaeure-anilid
• 5-Nitro-2-methyl-benzolsulfonsaeure-anilid
• EINECS 201-230-6
• SR-01000402052-1
• SR-01000402052
• AKOS001606989
• 2-Methyl-5-nitro-N-phenylbenzene-1-sulfonamide
• FT-0619306
• Benzenesulfonamide, 2-methyl-5-nitro-N-phenyl-
• 79-88-9
• W-109279
• NS00038056
• DTXSID8058825
• SCHEMBL7572373

• Inchi： 1S/C13H12N2O4S/c1-10-7-8-12(15(16)17)9-13(10)20(18,19)14-11-5-3-2-4-6-11/h2-9,14H,1H3
• InChI Key： YBHDHKAUAAYLDS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)[N+](=O)[O-])(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 292.05200
• Monoisotopic Mass: 292.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.37000
• LogP: 4.38100